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Compound of Interest

N-benzyl-2-
Compound Name: ,
oxocyclopentanecarboxamide

cat. No.: B1279710

This technical guide provides a comprehensive overview of N-benzyl-2-
oxocyclopentanecarboxamide, including its chemical identity, physicochemical properties,
and a detailed experimental protocol for its synthesis. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Chemical Identity

IUPAC Name: N-benzyl-2-oxocyclopentane-1-carboxamide[1]

Synonyms:[1][2]

2-Oxo-cyclopentanecarboxylic acid benzylamide
» N-benzyl-2-oxocyclopentanecarboxamide

» N-benzyl-2-oxo-cyclopentanecarboxamide

e 2799-86-2 (CAS Number)

e DTXSID10472870

» RefChem:363296
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o DTXCID50423684
« MFCD17011812

e SCHEMBL20292402
e AKOS015855327

e AS-63317

» DB-031158

e CS-0037178

e W13156

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-benzyl-2-
oxocyclopentane-1-carboxamide.

Property Value Source
Molecular Formula C13H15NO2 PubChem[1]
Molecular Weight 217.26 g/mol PubChem[1]
Melting Point 92 °C MySkinRecipes|[3]
Boiling Point (Predicted) 461.2+44.0 °C MySkinRecipes|[3]
Density (Predicted) 1.168+0.06 g/cm3 MySkinRecipes|[3]
XLogP3-AA 2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 3 PubChem[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-oxocyclopentane-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-oxocyclopentane-1-carboxamide
https://www.myskinrecipes.com/shop/th/amide-intermediates/82417--n-benzyl-2-oxocyclopentanecarboxamide.html
https://www.myskinrecipes.com/shop/th/amide-intermediates/82417--n-benzyl-2-oxocyclopentanecarboxamide.html
https://www.myskinrecipes.com/shop/th/amide-intermediates/82417--n-benzyl-2-oxocyclopentanecarboxamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-oxocyclopentane-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-oxocyclopentane-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-oxocyclopentane-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-oxocyclopentane-1-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis

A reported method for the synthesis of N-benzyl-2-oxocyclopentane-1-carboxamide involves
the enzymatic amidation of a cyclic 3-keto ester.[4]

Reaction: Ethyl 2-oxocyclopentanecarboxylate + Benzylamine — N-benzyl-2-oxocyclopentane-
1-carboxamide

Reagents and Materials:

Ethyl 2-oxocyclopentanecarboxylate

Benzylamine

Immobilized lipase from Candida antarctica (SP 435A)

1,4-Dioxane

Procedure:[4]

Dissolve Ethyl 2-oxocyclopentanecarboxylate and Benzylamine in 1,4-dioxane.

e Add immobilized lipase from Candida antarctica (SP 435A) to the solution.

e Maintain the reaction mixture at 30°C for 48 hours.

o Monitor the reaction progress by a suitable analytical method (e.g., TLC or GC).

e Upon completion, filter the enzyme from the reaction mixture.

e Remove the solvent under reduced pressure.

o Purify the crude product, if necessary, by column chromatography or recrystallization.

Yield: 88%[4]
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Reactants:
Ethyl 2-oxocyclopentanecarboxylate
Benzylamine

Product:
Purification: N-benzyl-2-oxocyclopentane-
(e.g., Column Chromatography) 1-carboxamide
(88% Yield)

Workup:
1. Filtration of enzyme
2. Solvent p

Enzyme:
Immobilized Lipase (SP 435A)

g , [ Reaction Conditions: | _Completion
30°C, 48 hours

Solvent:
1,4-Dioxane
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Synthesis workflow for N-benzyl-2-oxocyclopentane-1-carboxamide.

Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available information regarding the specific
biological activities, mechanism of action, or associated signaling pathways for N-benzyl-2-
oxocyclopentane-1-carboxamide. While research exists on the biological activities of other
benzamide derivatives, these findings cannot be directly extrapolated to the title compound

without specific experimental validation.[5][6][7]

The general approach to characterizing the biological activity of a novel compound such as this
would involve a series of in vitro and in vivo assays. A hypothetical workflow for such a

preliminary investigation is outlined below.
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Compound Synthesis & Characterization
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A generalized workflow for Structure-Activity Relationship (SAR) studies.
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Further research is required to elucidate the potential biological functions of N-benzyl-2-
oxocyclopentane-1-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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